(E)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C17H16N4OS/c22-17(7-6-14-4-3-13-23-14)19-10-12-21-11-8-16(20-21)15-5-1-2-9-18-15/h1-9,11,13H,10,12H2,(H,19,22)/b7-6+
• InChI Key: QTPHDBOPRQYFAA-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NN(C=C2)CCNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1=CC=NC(=C1)C2=NN(C=C2)CCNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

(E)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide, also known as PTX008, is a small molecule compound that has been researched for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Studies

• Research has explored the synthesis of compounds with structures similar to (E)-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide, focusing on their synthesis and structural determination through methods like NMR spectroscopy and X-ray diffraction (Kariuki et al., 2022).

Biological Activities

• Compounds structurally related to this compound have been explored for biological activities. This includes evaluation as antimicrobial agents, demonstrating varying levels of effectiveness against different microbial strains (Abu-Melha, 2013).

Material Science and Chemotherapy

• These compounds have potential applications in material science and as chemotherapeutic agents. The study of their photophysical properties and applications in areas such as polymer light-emitting diodes has been a subject of research (Tang et al., 2014).

Synthesis of Heterocyclic Derivatives

• The chemical framework of this compound is conducive to the synthesis of various heterocyclic derivatives, which have applications in the development of new drugs and materials (Mohareb et al., 2004).

Potassium Channel Opener Activity

• Variants of this compound have been studied for their activity as potassium channel openers. This is significant in the context of neurological and cardiac disorders (L'Heureux et al., 2005).